6,6-Dichloro-7-oxobicyclo[3.2.0]hept-2-ene-2-carbaldehyde

• CAS No.: 97517-24-3
• Molecular Formula: C8H6Cl2O2
• Molecular Weight: 205.03 g/mol
• IUPAC Name: 6,6-dichloro-7-oxobicyclo[3.2.0]hept-2-ene-2-carbaldehyde
• InChI: InChI=1S/C8H6Cl2O2/c9-8(10)5-2-1-4(3-11)6(5)7(8)12/h1,3,5-6H,2H2
• InChI Key: YZJKHTJBJSZVEW-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2C1C(C2=O)(Cl)Cl)C=O

Description

6,6-Dichloro-7-oxobicyclo[320]hept-2-ene-2-carbaldehyde is a chemical compound with a unique bicyclic structure It is characterized by the presence of two chlorine atoms, a ketone group, and an aldehyde group within its bicyclic framework

Preparation Methods

The synthesis of 6,6-Dichloro-7-oxobicyclo[3.2.0]hept-2-ene-2-carbaldehyde typically involves the reaction of suitable precursors under controlled conditions. One common method involves the use of 7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one as a starting material. The reaction conditions often include the use of solvents such as pentane and the application of reduced pressure distillation to isolate the desired product .

Chemical Reactions Analysis

6,6-Dichloro-7-oxobicyclo[3.2.0]hept-2-ene-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ketone and aldehyde groups to alcohols.

Substitution: The chlorine atoms can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

6,6-Dichloro-7-oxobicyclo[3.2.0]hept-2-ene-2-carbaldehyde has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein interactions.

Medicine: Research explores its potential as a precursor for pharmaceutical compounds.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 6,6-Dichloro-7-oxobicyclo[3.2.0]hept-2-ene-2-carbaldehyde involves its interaction with molecular targets such as enzymes and proteins. The compound’s unique structure allows it to bind to specific active sites, inhibiting or modifying the activity of these biomolecules. This interaction can lead to changes in biochemical pathways and cellular processes .

Comparison with Similar Compounds

6,6-Dichloro-7-oxobicyclo[3.2.0]hept-2-ene-2-carbaldehyde can be compared with similar compounds such as:

7,7-Dichlorobicyclo[3.2.0]hept-2-en-6-one: Shares a similar bicyclic structure but lacks the aldehyde group.

6,7-Dichloro-3-oxabicyclo[3.2.0]heptane-2,4-dione: Contains an additional oxygen atom in the bicyclic ring.

Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde, 6,6-dimethyl-: Features a different substitution pattern on the bicyclic framework

These comparisons highlight the unique structural features and reactivity of this compound, making it a valuable compound for various applications.